4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride
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Overview
Description
4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride is a heterocyclic compound that features a pyrrolo[2,3-d]pyrimidine core.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride typically involves multiple steps. Another approach involves the use of diethyl malonate as a starting material, which undergoes a series of reactions including alkylation, cyclization, and chlorination to yield the desired compound .
Industrial Production Methods
Industrial production of this compound often employs large-scale batch reactors where the reaction conditions such as temperature, pressure, and pH are meticulously controlled to ensure high yield and purity. The use of catalysts and solvents like tetrahydrofuran and dimethyl sulfoxide can enhance the reaction efficiency .
Chemical Reactions Analysis
Types of Reactions
4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride undergoes various chemical reactions, including:
Electrophilic substitution: This reaction is facilitated by the electron-deficient nature of the pyrimidine ring, making it susceptible to nucleophilic attack.
Nucleophilic aromatic substitution: Common reagents include sodium methoxide and potassium tert-butoxide.
Suzuki coupling reactions: These reactions are typically carried out in the presence of palladium catalysts and boronic acids.
Major Products
The major products formed from these reactions include various substituted pyrrolo[2,3-d]pyrimidine derivatives, which can be further functionalized for specific applications in medicinal chemistry .
Scientific Research Applications
4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride involves the inhibition of specific kinases. These kinases play a crucial role in cell signaling pathways that regulate cell growth, differentiation, and apoptosis. By inhibiting these kinases, the compound can effectively disrupt aberrant signaling pathways involved in cancer and inflammatory diseases .
Comparison with Similar Compounds
Similar Compounds
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Shares a similar core structure but lacks the sulfonyl chloride group.
2,7-Dimethyl-7H-pyrrolo[2,3-d]pyrimidine: Similar structure but without the chloro and sulfonyl chloride groups.
Uniqueness
The presence of both chloro and sulfonyl chloride groups in 4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride enhances its reactivity and makes it a versatile intermediate for synthesizing a wide range of biologically active compounds .
Properties
Molecular Formula |
C8H7Cl2N3O2S |
---|---|
Molecular Weight |
280.13 g/mol |
IUPAC Name |
4-chloro-2,7-dimethylpyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride |
InChI |
InChI=1S/C8H7Cl2N3O2S/c1-4-11-7(9)6-5(16(10,14)15)3-13(2)8(6)12-4/h3H,1-2H3 |
InChI Key |
KIVLEXBAULIJCK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC2=C(C(=CN2C)S(=O)(=O)Cl)C(=N1)Cl |
Origin of Product |
United States |
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